8,14-dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8,14-Dimethyl-8,10,12,13,15,16-hexazatetracyclo[77002,7011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene is a complex organic compound characterized by its unique tetracyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8,14-dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene typically involves multi-step organic reactions. One common approach is the cyclization of a suitable precursor containing the necessary nitrogen and carbon framework. This process often requires:
Cyclization Reactions: Utilizing reagents such as strong acids or bases to induce ring closure.
Oxidation and Reduction Steps: To achieve the desired oxidation state of the nitrogen atoms.
Purification: Techniques like recrystallization or chromatography to isolate the pure compound.
Industrial Production Methods
Industrial production of this compound, if scaled up, would likely involve:
Batch Reactors: For controlled synthesis under specific temperature and pressure conditions.
Continuous Flow Reactors: To enhance efficiency and yield.
Automated Purification Systems: To ensure consistent quality and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
8,14-Dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene can undergo various chemical reactions, including:
Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Employing reducing agents such as lithium aluminum hydride.
Substitution: Reactions with halogens or other electrophiles to replace hydrogen atoms.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Catalysts: Transition metal catalysts like palladium or platinum for hydrogenation reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction could produce amines.
Scientific Research Applications
8,14-Dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.
Properties
CAS No. |
4349-84-2 |
---|---|
Molecular Formula |
C12H10N6 |
Molecular Weight |
238.25 g/mol |
IUPAC Name |
8,14-dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene |
InChI |
InChI=1S/C12H10N6/c1-7-14-15-12-13-11-10(16-18(7)12)8-5-3-4-6-9(8)17(11)2/h3-6H,1-2H3 |
InChI Key |
UXHOLPARXQTOFH-UHFFFAOYSA-N |
SMILES |
CC1=NN=C2N1N=C3C4=CC=CC=C4N(C3=N2)C |
Canonical SMILES |
CC1=NN=C2N1N=C3C4=CC=CC=C4N(C3=N2)C |
4349-84-2 | |
Synonyms |
SK and F 21681 SK and F-21681 SKF 21681 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.